Cas no 50882-83-2 (Methyl[2-(naphthalen-2-yloxy)ethyl]amine)

• Product Name: Methyl[2-(naphthalen-2-yloxy)ethyl]amine
• CAS No: 50882-83-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6467168
• PubChem ID: 3028341
• Update Time: 2025-10-16

Methyl[2-(naphthalen-2-yloxy)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• methyl-[2-(naphthalen-2-yloxy)-ethyl]-amine
• 50882-83-2
• EN300-9121961
• methyl[2-(naphthalen-2-yloxy)ethyl]amine
• AKOS005261760
• Methyl[2-(naphthalen-2-yloxy)ethyl]amine

• Inchi： 1S/C13H15NO/c1-14-8-9-15-13-7-6-11-4-2-3-5-12(11)10-13/h2-7,10,14H,8-9H2,1H3
• InChI Key： VDPZWNRWSJFHSF-UHFFFAOYSA-N
• SMILES： O(CCNC)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on Methyl[2-(naphthalen-2-yloxy)ethyl]amine

Methyl[2-(naphthalen-2-yloxy)ethyl]amine: An Overview of CAS No. 50882-83-2

Methyl[2-(naphthalen-2-yloxy)ethyl]amine, with the CAS number 50882-83-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(naphthalen-2-yloxy)ethylmethylamine, is characterized by its unique molecular structure, which includes a naphthalene ring and an amine functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of Methyl[2-(naphthalen-2-yloxy)ethyl]amine is C₁₄H₁₇N, and its molecular weight is approximately 199.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of naphthol and subsequent amination. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In terms of physical properties, Methyl[2-(naphthalen-2-yloxy)ethyl]amine is a colorless to pale yellow liquid at room temperature. It is moderately soluble in water and highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics facilitate its use in various chemical reactions and formulations.

The biological activity of Methyl[2-(naphthalen-2-yloxy)ethyl]amine has been the subject of extensive research. Studies have shown that this compound exhibits potent binding affinity to several receptors, including serotonin (5-HT) receptors and dopamine receptors. This binding activity suggests potential applications in the development of drugs for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent advancements in medicinal chemistry have further elucidated the pharmacological profile of Methyl[2-(naphthalen-2-yloxy)ethyl]amine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrates selective antagonism towards the 5-HT₇ receptor, which is implicated in mood regulation and cognitive function. This finding opens new avenues for the development of novel therapeutic agents targeting this receptor subtype.

In addition to its receptor-binding properties, Methyl[2-(naphthalen-2-yloxy)ethyl]amine has been investigated for its potential as a lead compound in drug discovery programs. Its structural scaffold can be modified through various chemical transformations to enhance its potency, selectivity, and pharmacokinetic properties. For example, researchers have explored the introduction of substituents on the naphthalene ring or the ethylamine chain to improve metabolic stability and reduce off-target effects.

The safety profile of Methyl[2-(naphthalen-2-yloxy)ethyl]amine has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety studies are essential before advancing to clinical trials.

Clinical trials involving compounds derived from Methyl[2-(naphthalen-2-yloxy)ethyl]amine are currently underway to evaluate their efficacy and safety in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for further clinical development.

In conclusion, Methyl[2-(naphthalen-2-yloxy)ethyl]amine (CAS No. 50882-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.